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Compound of Interest

Compound Name:
1,3,4,7-Tetrahydro-1,3-diazepin-2-

one

CAS No.: 72331-40-9

Cat. No.: B3344455

Get Quote

Executive Summary
Objective: This guide provides a technical comparison of 5-membered (Imidazolidin-2-one), 6-

membered (Tetrahydropyrimidin-2(1H)-one), and 7-membered (1,3-Diazepan-2-one) cyclic

ureas.[1]

Core Insight: Reactivity in cyclic ureas is governed by a trade-off between ring strain (enthalpy)

and conformational entropy.[1] While 5-membered rings are kinetically favored for formation, 6-

membered rings represent the thermodynamic "sweet spot" of stability.[1] 7-membered rings

introduce unique challenges due to increased flexibility and transannular strain, often requiring

specialized synthetic strategies.[1]

Structural & Physical Properties
The physical behavior of cyclic ureas is dictated by the geometry of the urea moiety (

), which prefers planarity due to resonance. Forcing this planar unit into a ring creates strain
that varies significantly with ring size.[1]
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Conformational Analysis[1][2]
5-Membered (Imidazolidin-2-one): Adopts a planar or slight "envelope" conformation.[1] The

planarity requirement of the urea group aligns well with the 5-membered ring, but eclipsing

interactions between adjacent methylene groups increase torsional strain.

6-Membered (Tetrahydropyrimidin-2(1H)-one): Adopts a distorted "sofa" or "half-chair"

conformation.[1] This allows the urea group to remain planar while staggering the methylene

protons, minimizing torsional strain. This is the most thermodynamically stable ring size.[1]

7-Membered (1,3-Diazepan-2-one): Highly flexible, existing in a dynamic equilibrium

between twisted chair and boat forms.[1] The ring inversion barrier is significant (e.g.,

kcal/mol for diazepam derivatives), leading to potential atropisomerism in substituted
variants.

Acidity (pKa) and Electronic Properties
Ring size directly influences the acidity of the N-H protons. Smaller rings force the nitrogen lone

pairs into specific hybridizations that can enhance acidity.

Property
5-Membered
(Imidazolidinone)

6-Membered
(Tetrahydropyrimid
inone)

7-Membered
(Diazepanone)

Ring Strain Energy
Moderate (~6-7

kcal/mol)
Low (~1-2 kcal/mol)

Moderate-High

(Transannular)

N-H Acidity Highest (Most Acidic) Moderate Lowest

pKa (Approx)
~13-14 (e.g.,

Hydantoin N-1)
~15-16

~17+ (Variable by

sub.)[1]

Hydrolysis Rate Fast (Strain release) Slow (Stable)
Medium (Lability

varies)
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Note: The enhanced acidity of 5-membered rings makes them more susceptible to

deprotonation and subsequent N-alkylation, but also more prone to hydrolysis under basic

conditions.

Chemical Reactivity Profile
Hydrolysis & Ring Opening
Hydrolysis typically proceeds via nucleophilic attack of hydroxide on the carbonyl carbon.

5-Membered: High reactivity. The ring strain acts as a driving force.[1] Under alkaline

conditions, the tetrahedral intermediate breaks down rapidly to relieve this strain.

6-Membered: High stability.[1] The lack of ring strain means there is little thermodynamic

incentive for ring opening. These scaffolds are often used as stable pharmacophores (e.g., in

HIV protease inhibitors).

7-Membered: Variable. While less strained than 3- or 4-membered rings, the "medium ring

effect" (transannular interactions) can make them more labile than their 6-membered

counterparts, though they are generally more stable than 5-membered rings in neutral

conditions.

N-Alkylation Kinetics[1]
5-Membered:Fastest. The planar conformation exposes the N-H protons, and the higher

acidity facilitates deprotonation.

6-Membered:Moderate. Slower reaction rates due to steric shielding in the half-chair

conformation.[1]

7-Membered:Slowest/Complex. The flexibility of the ring can lead to entropic penalties during

the transition state for alkylation.
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Visualization: Reactivity & Synthesis Logic
The following diagram illustrates the competing factors of Entropy and Enthalpy (Strain) that

dictate the synthesis and stability of these rings.
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6-Membered

7-Membered
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(CO2, Phosgene, Carbonates)

Imidazolidin-2-one
(High Strain, High Entropy)
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(Thermodynamic Control)

1,3-Diazepan-2-one
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Difficult Formation
(Requires Dilution/Catalysis)

Linear Urea/Diamine

Fast Ring Opening

Resistant

Moderate
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Caption: Interplay of kinetic vs. thermodynamic control in cyclic urea formation and stability.

Experimental Protocols
Protocol A: Synthesis of 5- and 6-Membered Cyclic
Ureas (CO2 Insertion)
This method utilizes green chemistry principles, leveraging the favorable entropy of 5/6-

membered ring formation.

Materials:

Diamine (1,2-diaminoethane or 1,3-diaminopropane)

CO2 source (e.g., Urea or gaseous CO2 with CeO2 catalyst)
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Solvent: 2-Propanol (preferred for selectivity)

Step-by-Step:

Setup: Charge a high-pressure autoclave with diamine (10 mmol), CeO2 catalyst (0.5 g), and

2-propanol (20 mL).

Reaction: Pressurize with CO2 (0.3 - 5 MPa) and heat to 140°C.

Note: 5-membered rings form rapidly (< 2 hours).[1] 6-membered rings may require 4-6

hours.[1]

Workup: Cool to room temperature. Vent CO2.[1] Filter off the heterogeneous catalyst

(CeO2).

Purification: Evaporate solvent. Recrystallize from ethanol.

Validation: Confirm structure via IR (carbonyl stretch ~1680-1700 cm⁻¹) and NMR.

Protocol B: Synthesis of 7-Membered Cyclic Ureas (Ring
Expansion)
Direct cyclization is difficult for 7-membered rings.[1] A ring expansion (Schmidt-type or similar)

is often more reliable.

Step-by-Step:

Precursor: Start with a 6-membered cyclic ketone or specific 1,2-diamine precursors with

"spacer" groups.

Reagent: Treat with Diphenylphosphoryl azide (DPPA) in benzene/toluene.

Conditions: Reflux for 12-24 hours. The rearrangement inserts a nitrogen atom into the ring.

Isolation: Quench with water.[1] Extract with EtOAc.[1] Purify via column chromatography

(silica gel).[1]
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Applications in Drug Discovery[3][4]
Ring Size Key Application Why?

5-Membered Chiral Auxiliaries

The rigid, planar structure

transfers chiral information

effectively (e.g., Evans'

auxiliaries).

6-Membered HIV Protease Inhibitors

High metabolic stability

(DMPK) and ability to mimic

peptide bonds without

hydrolyzing.

7-Membered CNS Agents (e.g., Diazepam)

The flexible ring allows for

"induced fit" binding to

receptors (GABA-A) that rigid

rings cannot achieve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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